Cas no 65751-34-0 ((6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid)

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid structure
65751-34-0 structure
Product Name:(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid
CAS No:65751-34-0
MF:C23H28F2O6
MW:438.461634635925
CID:1062879
PubChem ID:14442538
Update Time:2025-04-20

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
    • (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-dien
    • Fluocinolone acetonide 17beta-carboxylic acid
    • Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxo-, (6a,11ss,16a,17a)-; 6a,9-Difluoro-11ss-hydroxy-16a,17-(1-methylethylidenedioxy)-3-oxoandrosta-1,4-diene-17ss-carboxylic Acid
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
    • ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-3-OXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-dien
    • Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-3-oxo-, (6alpha,11beta,16alpha,17alpha)-
    • Q27274498
    • (1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-diene-8-carboxylic acid
    • B89MRW2X77
    • 65751-34-0
    • FLUOCINOLONE ACETONIDE IMPURITY B [EP IMPURITY]
    • UNII-B89MRW2X77
    • DTXSID40215959
    • FLUOCINOLONE ACETONIDE 17.BETA.-CARBOXYLIC ACID
    • 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(1-methylethylidenedioxy)-3-oxoandrosta-1,4-diene-17beta-carboxylic acid
    • SCHEMBL7899994
    • Fluocinolone Acetonide EP Impurity B
    • Fluocinolone acetonide impurity B [EP]
    • (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
    • (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid
    • Inchi: 1S/C23H28F2O6/c1-19(2)30-17-9-12-13-8-15(24)14-7-11(26)5-6-20(14,3)22(13,25)16(27)10-21(12,4)23(17,31-19)18(28)29/h5-7,12-13,15-17,27H,8-10H2,1-4H3,(H,28,29)/t12-,13-,15-,16-,17+,20-,21-,22-,23-/m0/s1
    • InChI Key: NURGGCFNQHBYEW-QXWOZTMISA-N
    • SMILES: F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(=O)O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

  • Exact Mass: 438.18539493g/mol
  • Monoisotopic Mass: 438.18539493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 1
  • Complexity: 944
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: >271oC (dec.)
  • Boiling Point: 576.0±50.0 °C at 760 mmHg
  • Flash Point: 302.2±30.1 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • Vapor Pressure: 0.0±3.6 mmHg at 25°C

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Security Information

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Pricemore >>

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